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Compound of Interest

Compound Name: Propyzamide-d3 (phenyl-2,4,6-d3)
CAS No.: 1219805-79-4
Cat. No.: B3091887

Get Quote

. J

Propyzamide-d3 (phenyl-2,4,6-d3) Disposal &
Handling Guide

A Compliance-First Protocol for Research Laboratories

Executive Summary: Immediate Action Card

For the researcher holding a vial of Propyzamide-d3 (phenyl-2,4,6-d3) intended for disposal,
the following directives apply immediately. This compound is not just "chemical waste"; it is a
RCRA U-Listed Hazardous Waste (U192).
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Parameter Critical Specification
RCRA Waste Code U192 (Toxic Waste)
Primary Hazard Carcinogen (Cat 2), Very Toxic to Aquatic Life

) High-Temperature Incineration (Must contain
Disposal Method ]
scrubbers for HCI generation)

STRICTLY PROHIBITED (Zero-tolerance for

Drain Disposal )
aguatic release)

) Must be Triple Rinsed before glass recycling.
Empty Vials )
Rinsate = Hazardous Waste.

o Segregate with Halogenated Solvents (due to
Solvent Compatibility Chiori tent)
orine conten

Chemical Profile & Regulatory Status[1][2][3][4][5]
[6][7]

To manage disposal effectively, one must understand the chemical's identity and why it triggers
specific regulatory flags.[1] Propyzamide-d3 is the deuterated analog of Propyzamide
(Pronamide), used primarily as an internal standard in mass spectrometry (LC-MS/MS).

Identification & Properties|[9]

Parent Compound: Propyzamide (3,5-dichloro-N-(1,1-dimethyl-2-propynyl)benzamide)

Parent CAS: 23950-58-5[2][3]

Labeled CAS: [Varies by manufacturer, e.g., 1219803-XX-X] — Note: For safety and disposal,
the labeled compound inherits the toxicological profile of the parent.

Molecular Formula: C12HsD3CI2NO

The "U-List" Implication (U192)

Under the Resource Conservation and Recovery Act (RCRA), Propyzamide is listed as U192.
This classification is critical for laboratory compliance:
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» Toxicity Rule: It is listed for toxicity, not just ignitability.

e No "Empty" Loophole: Unlike standard solvent bottles, a container that held a U-listed
substance is considered hazardous waste unless it has been triple-rinsed.

e Mixture Rule: If you dissolve 1 mg of Propyzamide-d3 in 1 liter of Methanol, the entire liter
becomes hazardous waste carrying the U192 code (along with FOO3 for methanol).

Waste Segregation & Classification Logic

Effective disposal starts at the bench. You must segregate this waste stream correctly to
prevent cross-contamination of non-hazardous waste and to ensure the incinerator facility can
handle the halogen load.

The Chlorine Factor

Propyzamide contains two chlorine atoms. When incinerated, this generates hydrogen chloride
(HCI) gas. Therefore, it must be segregated into Halogenated Waste streams. Putting this in
"Non-Halogenated" waste streams can damage incinerators lacking appropriate scrubbers and
violate disposal contracts.

Decision Tree: Waste Stream Selection
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Start: Propyzamide-d3 Waste

Physical State?

Powder/Vial \Stock/Sample

Solid / Pure Substance Liquid / Solution

STREAM A: Solid Hazardous Waste
Solvent Type?

(Label: U192, Toxic)

Contains CI/F/Br \No Halogens

Halogenated (e.g., DCM) Non-Halogenated (e.g., MeOH)

STREAM B: Halogenated Solvents STREAM C: Flammable/Toxic Mix
(Label: U192 + Solvent Codes) (Label: U192 + FO03/D001)

Click to download full resolution via product page

Figure 1. Waste Segregation Logic Flow. Ensure the "U192" code is added to any liquid waste
stream label.

Detailed Disposal Protocols
Scenario A: Expired/Unused Solid Standard

* Packaging: Keep the substance in its original vial if possible. Ensure the cap is tight.

* Secondary Containment: Place the vial into a clear, sealable plastic bag (e.g., Ziploc) to
contain any potential breakage.
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e Labeling: Attach a hazardous waste tag.

o

Chemical Name: Propyzamide-d3 (Phenyl-2,4,6-d3).

Constituents: 100%.

[¢]

[¢]

Hazards: Carcinogen, Toxic.[4][3][5][6]

[e]

Codes: U192.

e Disposal: Place in the Solid Hazardous Waste drum (Lab Pack).

Scenario B: Liquid Waste (LC-MS Effluent & Stock
Solutions)

e Stock Solutions: Pour into the Halogenated Solvent carboy. Even if dissolved in Methanol
(non-halogenated), the presence of the chlorinated herbicide usually defaults the preference
to the halogenated stream to ensure proper incineration temperatures (>1100°C).

o LC-MS Effluent: If your mobile phase contains Propyzamide-d3, collect the waste. Do not
divert to drain.

o Note: While the concentration in effluent is low (ng/mL), U-listed waste regulations are
strict. Consult your local EHS officer; many institutions require collecting LC waste as
hazardous if it contains any listed acute toxicants or carcinogens.

Scenario C: Empty Vials (The "Triple Rinse" Rule)

You cannot simply throw a U-listed container in the glass trash.

Solvent Selection: Use a solvent that solubilizes the compound (e.g., Methanol or
Acetonitrile).

Rinse 1: Add solvent, cap, vortex/shake, pour solvent into Hazardous Waste.

Rinse 2: Repeat.

Rinse 3: Repeat.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3091887/docs?utm_src=pdf-body#propyzamide-d3-phenyl-2-4-6-d3-proper-disposal-procedures
https://www.genfarm.com.au/sites/genfarm/files/2020-09/documents/SDS_GENFARM%20PROPYZAMIDE%20500%20SC%20HERBICIDE_2020-08-25.pdf
https://bg.cpachem.com/msds?num=SB3110&dnl=sd_-_Propyzamide_%5BCAS_23950-58-5%5D_%28SB3110%29_%28EU%29.pdf
https://apparentag.com.au/documents/msds/70453_APPARENT_PROPYZAMIDE_500_WG_HERBICIDE_MSDS_211117.pdf
https://www.agrigem.co.uk/media/catalog/product/p/r/propyz_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3091887?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Final Step: Deface the label on the vial. The vial is now "RCRA Empty" and can be disposed
of in the Glass/Sharps bin.

Spill Response & Decontamination[12]

In the event of a spill (solid powder or stock solution), rapid containment is necessary to
prevent environmental release.

Spill Workflow

3. Containment: " .
2. Don PPE: . 4. Decontaminate: 5. Disposal:
1. Assess Volume & Hazard e Solid: Cover to stop dust > f .
Nitrile Gloves, Lab Coat, Goggles Liquid: Absorbent pads Wash area with detergent/water All pads/wipes go to HAZ WASTE

A

Click to download full resolution via product page

Figure 2: Immediate Spill Response Protocol.

Decontamination Solution

o Surface Cleaning: Use a detergent solution (e.g., Alconox) followed by a water rinse.

e Solvent Wipe: For final verification, wipe the area with a methanol-dampened paper towel to
pick up hydrophobic residues.

o Waste: All paper towels and gloves used in cleanup must be bagged and tagged as
Hazardous Waste (Solid, Debris contaminated with U192).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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